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Compound of Interest

Compound Name: Cobalt (II) cyanide

Cat. No.: B1164910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cobalt (II) cyanide
and related cobalt-containing compounds in the research and development of cyanide

scavengers. Detailed protocols for key experiments are provided to facilitate the evaluation of

potential cyanide antidotes.

Introduction
Cyanide is a potent and rapidly acting toxic agent that inhibits cellular respiration by binding to

the ferric iron of cytochrome c oxidase (Complex IV) in the mitochondrial electron transport

chain.[1] This inhibition leads to a swift decline in aerobic metabolism, cellular hypoxia, and

ultimately, death.[2] The development of effective cyanide scavengers is a critical area of

research for both medical countermeasures and industrial safety.

Cobalt-containing compounds have long been recognized for their high affinity for cyanide.[3]

The mechanism of action involves the formation of a stable, less toxic coordination complex

between the cobalt ion and the cyanide ion.[4] Cobalt (II) cyanide (Co(CN)₂) and other cobalt

(II) complexes are of particular interest due to the labile nature of the cobalt (II) ion, which

allows for rapid binding of cyanide.[3] This is often followed by oxidation to the more inert cobalt

(III) state, effectively sequestering the cyanide.[5]

These notes will detail the experimental procedures to assess the efficacy of cobalt (II)
cyanide and other potential cobalt-based cyanide antidotes.
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Quantitative Data on Cobalt-Based Cyanide
Scavengers
The following tables summarize key quantitative data from studies on cobalt-containing cyanide

scavengers. It is important to note that specific binding affinity data for cobalt (II) cyanide is

not readily available in the reviewed literature; however, data for analogous cobalt complexes

provide valuable insights.

Table 1: In Vitro Efficacy of Cobalt Compounds against Cyanide

Compound Parameter Value Reference

Cobalt (II)

Phthalocyanine

Tetracarboxylate

Molar Absorptivity (ε)
7.7 × 10⁴ L mol⁻¹

cm⁻¹
[3]

Formation Constant

(Kf)
5.4 ± 0.01 × 10⁸ [3]

Cobalt (II) Schiff-Base

Macrocycle

(CoN₄[11.3.1])

Association Constant

(cooperative binding

of 2 CN⁻)

2.7 (±0.2) × 10⁵ M⁻¹ [5]

Cobinamide
Cyanide Binding

Constant (Kf1)
1.1 (±0.6) × 10⁵ M⁻¹ [6]

Cyanide Binding

Constant (Kf2)
8.5 (±0.1) × 10⁴ M⁻¹ [6]

Table 2: In Vivo Efficacy of Cobalt Compounds against Cyanide Poisoning in Mice
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Antidote
Cyanide Salt &
Dose

Antidote Dose Outcome Reference

Cobalt (II) Schiff-

Base Macrocycle

(CoN₄[5])

NaCN (100

µmol/kg, i.p.,

LD₄₀)

50 µmol/kg, i.p.

(2 min post-CN)

Significantly

faster recovery,

zero deaths

[6]

Cobalt (II) Schiff-

Base Macrocycle

(CoN₄[5])

NaCN (150

µmol/kg, i.p., 1.5

x LD₅₀)

75 µmol/kg, i.p.

(5 min pre-CN)
100% survival [6]

Cobalt (II) Schiff-

Base Macrocycle

(CoN₄[11.3.1])

NaCN (sub-lethal

dose)

52 µmol/kg

(prophylactic)

Righting-

recovery time

decreased from

22 ± 5 min to 3 ±

2 min

[5]

Cobinamide
KCN (0.24

mmol/kg, i.p.)

0.16 mmol/kg

(i.v., pre-CN)
100% survival [7]

Hydroxocobalami

n

KCN (0.24

mmol/kg, i.p.)

0.32 mmol/kg

(i.v., pre-CN)
100% survival [7]

Cobinamide
HCN gas (534

ppm for 30 min)

ED₅₀ = 0.029

mmol/kg (29

mg/kg)

50% survival [7]

Hydroxocobalami

n

HCN gas (534

ppm for 30 min)

ED₅₀ = 0.301

mmol/kg (416

mg/kg)

50% survival [7]

Signaling Pathways and Experimental Workflows
Mechanism of Cyanide Toxicity and Cobalt Scavenging
The primary mechanism of cyanide toxicity is the inhibition of cytochrome c oxidase, the

terminal enzyme of the mitochondrial electron transport chain. This disrupts cellular respiration

and leads to a rapid decrease in ATP production. Cobalt-based scavengers directly bind to

cyanide, preventing it from interacting with cytochrome c oxidase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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